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Compound of Interest

Compound Name: Lys01

Cat. No.: B15581911 Get Quote

For researchers and drug development professionals, the proper handling and disposal of

chemical compounds are paramount to ensuring laboratory safety and environmental

protection. This document provides a comprehensive guide to the proper disposal procedures

for Lys01, a potent lysosomal autophagy inhibitor. Due to the absence of a specific Safety Data

Sheet (SDS) for Lys01, these procedures are based on its chemical properties as a

chloroquine analogue and established best practices for handling such compounds.[1][2]

Chemical and Physical Properties of Lys01
Lys01, also known by its chemical name N2-(7-Chloro-4-quinolinyl)-N1-[2-[(7-chloro-4-

quinolinyl)amino]ethyl]-N1-methyl-1,2-ethanediamine, is a derivative of chloroquine.[3][4] While

it is shipped under ambient temperatures as a non-hazardous chemical, its structural similarity

to chloroquine warrants careful handling and disposal.[3] Chloroquine analogues can be

harmful if swallowed and are known to be toxic to aquatic life with long-lasting effects.[1][5]
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Property Data Source

Chemical Formula C23H23Cl2N5 [3]

Molecular Weight 440.37 g/mol [3]

Appearance White to off-white solid powder [3]

Storage (Short Term) 0 - 4 °C (days to weeks) [3]

Storage (Long Term) -20 °C (months to years) [3]

Solubility Soluble in DMSO [3]

Immediate Safety and Handling Precautions
Before beginning any disposal process, it is crucial to adhere to the following safety

precautions. Handle Lys01 as you would any potentially hazardous chemical.

Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat,

safety goggles with side shields, and chemical-resistant gloves.[1]

Ventilation: Handle the solid form of Lys01 in a well-ventilated area or under a chemical

fume hood to minimize the risk of inhalation.[6]

Avoid Contact: Prevent direct contact with the skin, eyes, and mucous membranes. In case

of accidental contact, flush the affected area with copious amounts of water.[6]

Environmental Protection: Do not dispose of Lys01 down the drain or in regular trash.[1]

Prevent its release into the environment due to its potential toxicity to aquatic life.[1]

Step-by-Step Disposal Protocol
The following protocol outlines the necessary steps for the safe and compliant disposal of

Lys01 and contaminated materials. This procedure is based on standard practices for

hazardous chemical waste management.

Step 1: Waste Segregation and Collection

Proper segregation of waste at the source is the foundation of safe disposal.
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Solid Waste: Collect all unused or expired Lys01 powder, contaminated weighing paper,

pipette tips, gloves, and other consumables in a designated, leak-proof solid chemical waste

container.[2][6]

Liquid Waste:

Aqueous Solutions: Collect aqueous solutions containing Lys01 in a dedicated "Aqueous

Hazardous Waste" container.[2]

Organic Solvent Solutions: Solutions of Lys01 in organic solvents should be collected in a

designated "Halogenated" or "Non-Halogenated" solvent waste container, depending on

the solvent used. Ensure chemical compatibility before mixing different waste streams.[2]

Sharps Waste: Any sharps, such as needles or syringes, contaminated with Lys01 must be

disposed of in a designated sharps container for chemical contamination.[2]

Step 2: Waste Container Management

Labeling: All waste containers must be clearly and accurately labeled with "Hazardous

Waste," the full chemical name "Lys01," and an approximate concentration.[2]

Storage: Keep waste containers securely closed when not in use. Store them in a

designated satellite accumulation area within the laboratory, away from general lab traffic,

and incompatible materials.[2][7]

Step 3: Arrange for Professional Disposal

Contact Environmental Health and Safety (EHS): Your institution's Environmental Health and

Safety (EHS) department is the primary point of contact for the final disposal of hazardous

waste.[1][6] They have established procedures and licensed contractors to handle and

dispose of such materials in compliance with all local, regional, and national regulations.[1]

Documentation: Complete any required waste pickup forms as per your institution's protocol.

Experimental Workflow and Logical Relationships
The following diagrams illustrate the recommended workflow for the proper disposal of Lys01
and the logical relationships in the decision-making process for handling and safety.
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Fig. 1: Recommended workflow for the proper disposal of Lys01.
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Fig. 2: Decision-making process for safe handling of Lys01.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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